Cas no 328547-42-8 (4-(1H-Imidazol-4-yl)phenylmethanol)
4-(1H-Imidazol-4-yl)phenylmethanol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-(1H-imidazol-5-yl)-
- [4-(1H-IMIDAZOL-4-YL)-PHENYL]-METHANOL
- 3-(1H-IMIDAZOL-5-YL)BENZYL ALCOHOL
- 3-(1-Methyl-1H-imidazol-5-yl)benzyl alcohol
- 3-(2-Methyl-1H-imidazol-5-yl)benzyl alcohol
- AKOS006288785
- Z1198180550
- AT34867
- [4-(1H-Imidazol-4-yl)phenyl]methanol
- TS-02406
- (4-(1H-imidazol-4-yl)phenyl)methanol
- HUJGRFDRKQPSRW-UHFFFAOYSA-N
- 328547-42-8
- EN300-195225
- [4-(1H-imidazol-5-yl)phenyl]methanol
- A918808
- 4-(1H-Imidazol-5-yl)benzyl alcohol
- (4-(1H-Imidazol-5-yl)phenyl)methanol
- [4-(1H-Imidazol-4-yl]-phenyl]-methanol
- 4-(1H-Imidazol-4-yl)phenylmethanol
-
- MDL: MFCD08669142
- Inchi: 1S/C10H10N2O/c13-6-8-1-3-9(4-2-8)10-5-11-7-12-10/h1-5,7,13H,6H2,(H,11,12)
- InChI Key: HUJGRFDRKQPSRW-UHFFFAOYSA-N
- SMILES: OCC1C=CC(=CC=1)C1=CN=CN1
Computed Properties
- Exact Mass: 174.07900
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 48.9Ų
Experimental Properties
- PSA: 48.91000
- LogP: 1.56900
4-(1H-Imidazol-4-yl)phenylmethanol Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(1H-Imidazol-4-yl)phenylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM416698-1g |
[4-(1H-IMIDAZOL-4-YL)-PHENYL]-METHANOL |
328547-42-8 | 95%+ | 1g |
$498 | 2023-01-19 | |
| TRC | I577603-25mg |
[4-(1H-Imidazol-4-yl)phenyl]methanol |
328547-42-8 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I577603-50mg |
[4-(1H-Imidazol-4-yl)phenyl]methanol |
328547-42-8 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | I577603-250mg |
[4-(1H-Imidazol-4-yl)phenyl]methanol |
328547-42-8 | 250mg |
$ 320.00 | 2022-06-04 | ||
| Enamine | EN300-195225-1.0g |
[4-(1H-imidazol-4-yl)phenyl]methanol |
328547-42-8 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-195225-0.05g |
[4-(1H-imidazol-4-yl)phenyl]methanol |
328547-42-8 | 95% | 0.05g |
$66.0 | 2023-09-17 | |
| Enamine | EN300-195225-0.1g |
[4-(1H-imidazol-4-yl)phenyl]methanol |
328547-42-8 | 95% | 0.1g |
$98.0 | 2023-09-17 | |
| Enamine | EN300-195225-0.25g |
[4-(1H-imidazol-4-yl)phenyl]methanol |
328547-42-8 | 95% | 0.25g |
$142.0 | 2023-09-17 | |
| Enamine | EN300-195225-0.5g |
[4-(1H-imidazol-4-yl)phenyl]methanol |
328547-42-8 | 95% | 0.5g |
$271.0 | 2023-09-17 | |
| Enamine | EN300-195225-1g |
[4-(1H-imidazol-4-yl)phenyl]methanol |
328547-42-8 | 95% | 1g |
$371.0 | 2023-09-17 |
4-(1H-Imidazol-4-yl)phenylmethanol Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on 4-(1H-Imidazol-4-yl)phenylmethanol
Comprehensive Overview of 4-(1H-Imidazol-4-yl)phenylmethanol (CAS No. 328547-42-8): Properties, Applications, and Research Insights
4-(1H-Imidazol-4-yl)phenylmethanol (CAS No. 328547-42-8) is a specialized organic compound featuring a unique molecular structure that combines an imidazole ring with a phenylmethanol moiety. This structural duality makes it a versatile intermediate in pharmaceutical and biochemical research. The compound's imidazole group is particularly noteworthy, as it is a common pharmacophore in drug design, often associated with enzyme inhibition and receptor binding activities. Researchers are increasingly exploring its potential in targeted drug delivery systems and bioconjugation strategies, aligning with the growing demand for precision medicine.
In recent years, the scientific community has shown heightened interest in 4-(1H-Imidazol-4-yl)phenylmethanol due to its potential role in cancer therapeutics and neurodegenerative disease research. The compound's ability to modulate protein-protein interactions and its blood-brain barrier permeability have been subjects of preclinical studies. These attributes resonate with current trends in AI-driven drug discovery, where computational models prioritize molecules with favorable ADMET properties. Notably, the hydroxymethyl group in its structure offers opportunities for derivatization, enabling the synthesis of novel analogs for structure-activity relationship (SAR) studies.
The synthesis of CAS 328547-42-8 typically involves multistep organic reactions, including cross-coupling and protective group chemistry. Advanced techniques like HPLC purification and NMR characterization ensure high purity (>98%), which is critical for biological assays. In material science, its aromatic-imidazole hybrid structure has shown promise in developing fluorescent probes for cellular imaging, addressing the need for bioorthogonal labeling tools in live-cell microscopy. This application aligns with the booming theranostics market, projected to grow significantly by 2030.
From a commercial perspective, 4-(1H-Imidazol-4-yl)phenylmethanol is cataloged by major chemical suppliers as a research-grade reagent, with pricing reflecting its custom synthesis complexity. Stability studies indicate optimal storage under inert atmosphere at -20°C, which is standard for heterocyclic alcohols. Regulatory databases classify it as non-hazardous under normal handling conditions, though standard laboratory safety protocols should always be followed. The compound's LogP value and hydrogen bonding capacity make it particularly interesting for medicinal chemistry optimization projects.
Emerging applications include its use as a building block for metal-organic frameworks (MOFs) in catalysis and as a precursor for photoactive materials. These developments intersect with the global push toward green chemistry and sustainable synthesis methods. Analytical challenges in quantifying trace amounts of 328547-42-8 in complex matrices have spurred innovations in LC-MS methodologies, reflecting broader trends in analytical chemistry advancements. Patent literature reveals growing IP activity around imidazole-phenyl derivatives, suggesting expanding commercial relevance.
For researchers investigating small molecule modulators or biochemical tools, 4-(1H-Imidazol-4-yl)phenylmethanol offers distinct advantages. Its balanced lipophilicity profile and hydrogen bond donor/acceptor count comply with Lipinski's rule of five, making it a valuable scaffold for lead compound development. Recent publications have highlighted its utility in designing allosteric inhibitors for kinase targets, a hot topic in signal transduction research. The compound's chromatographic behavior has also been characterized to support quality control in Good Manufacturing Practice (GMP) environments.
Future research directions may explore its supramolecular chemistry applications or potential in proteolysis-targeting chimeras (PROTACs). The rise of fragment-based drug design has renewed interest in such privileged structures, while advances in cryo-EM could elucidate its binding modes with unprecedented clarity. As the pharmaceutical industry continues prioritizing novel chemical entities, CAS 328547-42-8 remains a compound of significant academic and industrial interest, bridging multiple disciplines from chemical biology to materials science.
328547-42-8 (4-(1H-Imidazol-4-yl)phenylmethanol) Related Products
- 670-83-7(2,4-Diphenylimidazole)
- 439931-81-4(1H-Imidazole,4-methyl-5-(4-methylphenyl)-)
- 670-91-7(1H-Imidazole,5-(4-methylphenyl)-)
- 668-94-0(4,5-Diphenyl-1H-imidazole)
- 670-95-1(4-phenyl-1H-imidazole)
- 826-83-5(5-methyl-4-phenyl-1H-imidazole)
- 13569-97-6(4-(1H-imidazol-5-yl)benzoic acid)
- 104672-18-6(4-(2,4,6-trimethylphenyl)-1H-imidazole)
- 53848-03-6(4-(3-methylphenyl)-1H-imidazole)
- 912569-71-2(3-(1H-Imidazol-5-yl)benzoic acid)